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molecular formula C16H20N2O3 B8441396 Methyl-4-(3-dimethylaminomethylene-4-oxopiperidin-1-yl)-benzoate

Methyl-4-(3-dimethylaminomethylene-4-oxopiperidin-1-yl)-benzoate

Cat. No. B8441396
M. Wt: 288.34 g/mol
InChI Key: IXCZBJSMLQZUON-UHFFFAOYSA-N
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Patent
US08889870B2

Procedure details

A solution of methyl-4-(4-oxopiperidin-1-yl)-benzoate (4.06 g, 17.40 mmol) and DMF-dimethylacetal (9.32 mL, 69.61 mmol) in 1,4-dioxane (100 mL) was refluxed for 40 hours. The reaction mixture was concentrated and the residue was eluted through a flash column (silica gel 60, 230-400 mesh, 5% MeOH in EtOAc to 8% MeOH in EtOAc) to obtain the title compound as an orange, crystalline solid (3.00 g, 60%).
Name
methyl-4-(4-oxopiperidin-1-yl)-benzoate
Quantity
4.06 g
Type
reactant
Reaction Step One
[Compound]
Name
DMF-dimethylacetal
Quantity
9.32 mL
Type
reactant
Reaction Step One
Name
1,4-dioxane
Quantity
100 mL
Type
solvent
Reaction Step One
Name
title compound
[Compound]
Name
solid
Yield
60%

Identifiers

REACTION_CXSMILES
[CH3:1][O:2][C:3](=[O:17])[C:4]1[CH:9]=[CH:8][C:7]([N:10]2[CH2:15][CH2:14][C:13](=[O:16])[CH2:12][CH2:11]2)=[CH:6][CH:5]=1>O1CCOCC1>[CH3:1][O:2][C:3](=[O:17])[C:4]1[CH:5]=[CH:6][C:7]([N:10]2[CH2:15][CH2:14][C:13](=[O:16])[C:12](=[CH:7][N:10]([CH3:15])[CH3:11])[CH2:11]2)=[CH:8][CH:9]=1

Inputs

Step One
Name
methyl-4-(4-oxopiperidin-1-yl)-benzoate
Quantity
4.06 g
Type
reactant
Smiles
COC(C1=CC=C(C=C1)N1CCC(CC1)=O)=O
[Compound]
Name
DMF-dimethylacetal
Quantity
9.32 mL
Type
reactant
Smiles
Name
1,4-dioxane
Quantity
100 mL
Type
solvent
Smiles
O1CCOCC1

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CONCENTRATION
Type
CONCENTRATION
Details
The reaction mixture was concentrated
WASH
Type
WASH
Details
the residue was eluted through a flash column (silica gel 60, 230-400 mesh, 5% MeOH in EtOAc to 8% MeOH in EtOAc)

Outcomes

Product
Name
title compound
Type
product
Smiles
COC(C1=CC=C(C=C1)N1CC(C(CC1)=O)=CN(C)C)=O
[Compound]
Name
solid
Type
product
Smiles
Measurements
Type Value Analysis
AMOUNT: MASS 3 g
YIELD: PERCENTYIELD 60%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.